Dryobalanone
Dryobalanone
Brand Name:
Vulcanchem
CAS No.:
17939-10-5
VCID:
VC21054939
InChI:
InChI=1S/C30H50O3/c1-20(2)9-8-15-30(33,19-31)22-12-17-28(6)21(22)10-11-24-27(5)16-14-25(32)26(3,4)23(27)13-18-29(24,28)7/h9,21-24,31,33H,8,10-19H2,1-7H3/t21-,22+,23+,24-,27+,28-,29-,30-/m1/s1
SMILES:
CC(=CCCC(CO)(C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)O)C
Molecular Formula:
C30H50O3
Molecular Weight:
458.7 g/mol
Dryobalanone
CAS No.: 17939-10-5
Cat. No.: VC21054939
Molecular Formula: C30H50O3
Molecular Weight: 458.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17939-10-5 |
|---|---|
| Molecular Formula | C30H50O3 |
| Molecular Weight | 458.7 g/mol |
| IUPAC Name | (5R,8R,9R,10R,13R,14R,17S)-17-[(2S)-1,2-dihydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C30H50O3/c1-20(2)9-8-15-30(33,19-31)22-12-17-28(6)21(22)10-11-24-27(5)16-14-25(32)26(3,4)23(27)13-18-29(24,28)7/h9,21-24,31,33H,8,10-19H2,1-7H3/t21-,22+,23+,24-,27+,28-,29-,30-/m1/s1 |
| Standard InChI Key | UFJPCTSKTPSJTK-SGAOCFLWSA-N |
| Isomeric SMILES | CC(=CCC[C@@](CO)([C@H]1CC[C@@]2([C@@H]1CC[C@H]3[C@]2(CC[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C)O)C |
| SMILES | CC(=CCCC(CO)(C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)O)C |
| Canonical SMILES | CC(=CCCC(CO)(C1CCC2(C1CCC3C2(CCC4C3(CCC(=O)C4(C)C)C)C)C)O)C |
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